Cas no 179166-82-6 (4-Cyclohexylbenzohydrazide)

• Product Name: 4-Cyclohexylbenzohydrazide
• CAS No: 179166-82-6
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5718843
• PubChem ID: 21182521
• Update Time: 2025-07-18

4-Cyclohexylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7332673
• 179166-82-6
• 4-cyclohexylbenzohydrazide
• 4-Cyclohexylbenzohydrazide

• Inchi： 1S/C13H18N2O/c14-15-13(16)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h6-10H,1-5,14H2,(H,15,16)
• InChI Key： HXNXLXRDDTYQTG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1CCCCC1)NN

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-Cyclohexylbenzohydrazide

Comprehensive Overview of 4-Cyclohexylbenzohydrazide (CAS No. 179166-82-6): Properties, Applications, and Research Insights

4-Cyclohexylbenzohydrazide (CAS No. 179166-82-6) is a specialized organic compound belonging to the benzohydrazide class, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclohexyl group attached to a benzohydrazide core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its potential due to its role in developing novel enzyme inhibitors and antioxidant agents.

The compound's chemical stability and solubility profile have made it a subject of interest in drug discovery. Recent studies highlight its applicability in designing anti-inflammatory and neuroprotective compounds, aligning with the growing demand for treatments targeting chronic diseases. Additionally, its low toxicity and high selectivity in biological systems position it as a promising candidate for further preclinical evaluation.

From an industrial perspective, 4-Cyclohexylbenzohydrazide is utilized in the synthesis of advanced materials, including liquid crystals and polymers. Its thermal stability and compatibility with various reaction conditions make it a valuable building block for high-performance materials. This aligns with the global shift toward sustainable and efficient material science solutions, a topic frequently searched in academic and industrial forums.

Environmental considerations are also pivotal in discussions about 4-Cyclohexylbenzohydrazide. Its biodegradability and eco-friendly synthesis routes have been explored to minimize ecological impact. As regulatory bodies emphasize green chemistry principles, this compound's potential for scalable production with reduced waste generation is a key advantage.

In the context of AI-driven drug discovery, 4-Cyclohexylbenzohydrazide has been featured in computational studies predicting its molecular interactions with target proteins. Such applications resonate with trending searches on machine learning in chemistry and virtual screening methodologies. The compound's structural modularity allows for easy derivatization, a feature highly valued in combinatorial chemistry.

For researchers sourcing CAS No. 179166-82-6, quality and purity are critical. Reputable suppliers provide analytical certificates and HPLC/MS data to ensure compliance with Good Laboratory Practice (GLP). This transparency addresses common queries about compound authentication and batch-to-batch consistency, which are top concerns in procurement discussions.

Future directions for 4-Cyclohexylbenzohydrazide include exploring its synergistic effects with other pharmacophores and optimizing its bioavailability through formulation advancements. These themes are frequently highlighted in peer-reviewed journals and conference proceedings, reflecting the compound's evolving role in interdisciplinary science.